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Introduction

The endoplasmic reticulum (ER) is a critical organelle responsible for protein synthesis, folding,
and transport, as well as lipid metabolism and calcium homeostasis. Disruptions in ER function
can lead to the accumulation of misfolded proteins, a condition known as ER stress, which is
implicated in a variety of diseases, including neurodegenerative disorders, metabolic diseases,
and cancer.[1][2] The physical state of the ER membrane, including its tension, is increasingly
recognized as a key regulator of its function.

ER PhotoFlipper 32, commercially known as ER Flipper-TR®, is a fluorescent probe
specifically designed to investigate the membrane tension of the endoplasmic reticulum in
living cells.[3][4][5] This innovative tool provides researchers with the ability to quantitatively
measure changes in ER membrane tension, offering insights into the intricate relationship
between membrane biophysics and cellular signaling pathways. ER Flipper-TR® is a valuable
asset for studying the mechanisms of ER stress and for the development of novel therapeutics
targeting ER-related pathologies.

The probe consists of a Flipper fluorophore, which is a mechanosensitive molecule that
changes its fluorescence lifetime in response to alterations in the lipid bilayer's organization. An
ER-targeting moiety ensures its specific localization to the endoplasmic reticulum. The
fluorescence lifetime of ER Flipper-TR® is measured using Fluorescence Lifetime Imaging
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Microscopy (FLIM), a powerful technique that provides quantitative information about the
probe's local environment.

Product Information

Property Specification Reference
Product Name ER Flipper-TR®
Endoplasmic Reticulum (ER)
Target
Membrane
Readout Fluorescence Lifetime
Excitation Wavelength ~488 nm
Emission Wavelength 575 - 625 nm
) Fluorescence Lifetime Imaging
Instrumentation

Microscope (FLIM)

Applications in Drug Development

The ability to measure ER membrane tension opens up new avenues for drug discovery and
development.

e High-Throughput Screening: ER Flipper-TR® can be employed in high-throughput screening
campaigns to identify compounds that modulate ER membrane tension. Such compounds
could be potential therapeutic agents for diseases associated with ER stress.

e Mechanism of Action Studies: For compounds known to affect ER function, ER Flipper-TR®
can be used to investigate whether their mechanism of action involves alterations in
membrane tension.

e Assessing Drug-Induced ER Stress: Many therapeutic agents can induce ER stress as a
side effect. ER Flipper-TR® can be used to assess the impact of drug candidates on ER
membrane integrity and to identify compounds with a more favorable safety profile.

o Neurodegenerative Diseases: The accumulation of misfolded proteins in neurodegenerative
diseases like Alzheimer's and Parkinson's is closely linked to ER stress. ER Flipper-TR® can
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be used to study how ER membrane tension is affected in cellular models of these diseases
and to screen for drugs that can restore ER homeostasis.

o Cancer Research: Cancer cells often exhibit elevated levels of ER stress due to their high
proliferation rate and protein synthesis demands. ER Flipper-TR® can be utilized to
investigate the role of ER membrane tension in cancer cell survival and to evaluate the
efficacy of cancer therapies that target the ER.

Signaling Pathways

Changes in ER membrane tension are thought to influence key signaling pathways, particularly
the Unfolded Protein Response (UPR). The UPR is a set of adaptive signaling pathways that
are activated upon ER stress to restore ER homeostasis. However, prolonged or severe ER
stress can lead to apoptosis.

The three main branches of the UPR are initiated by the ER-transmembrane sensors IRE1,
PERK, and ATF6. Alterations in ER membrane tension could potentially modulate the activity of

these sensors, thereby influencing downstream signaling.
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Caption: ER Membrane Tension and the Unfolded Protein Response.

Experimental Protocols
Reagent Preparation

¢ ER Flipper-TR® Stock Solution (1 mM): Dissolve the contents of one vial of ER Flipper-TR®
(35 nmol) in 35 pL of anhydrous DMSO. Store the stock solution at -20°C for up to 3 months.

¢ Cell Culture Medium: Use the appropriate complete cell culture medium for your cell line. For
imaging, it is recommended to use a phenol red-free medium to reduce background
fluorescence.

Cell Staining Protocol
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This protocol has been optimized for HeLa cells and may require optimization for other cell
lines.

o Cell Seeding: Seed cells on glass-bottom dishes or coverslips suitable for high-resolution
microscopy. Allow the cells to adhere and reach the desired confluency.

e Preparation of Staining Solution: Shortly before use, dilute the 1 mM ER Flipper-TR® stock
solution to a final concentration of 1 uM in pre-warmed cell culture medium. If low signal is
observed, the concentration can be increased up to 2-3 pM.

o Cell Staining: Remove the growth medium from the cells and add the staining solution.

 Incubation: Incubate the cells for 15 minutes at 37°C in a humidified atmosphere with 5%
Co2.

e Imaging: The cells are now ready for FLIM imaging. It is not necessary to wash out the probe
as it is only fluorescent when inserted into a membrane.
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Caption: ER Flipper-TR® Staining Workflow.

Fluorescence Lifetime Imaging Microscopy (FLIM)

FLIM is a specialized microscopy technique that measures the decay rate of fluorescence,
which is sensitive to the local environment of the fluorophore.

 Instrumentation: A confocal or multiphoton microscope equipped with a pulsed laser and
time-correlated single photon counting (TCSPC) electronics is required.

o Excitation: Use a pulsed laser at approximately 488 nm.

o Emission: Collect the fluorescence signal through a 575-625 nm bandpass filter.
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o Data Acquisition: Acquire FLIM data with sufficient photon counts per pixel to ensure
accurate lifetime measurements.

Data Analysis Protocol

o Data Fitting: The fluorescence decay curve for each pixel is typically fitted with a double-
exponential decay model to extract two lifetime components (11 and 12).

» Lifetime Component Selection: The longer lifetime component (11), which has a higher
amplitude, is used to report on membrane tension. This value typically ranges from 2.8 to 7.0
ns.

o Data Interpretation: An increase in the fluorescence lifetime of ER Flipper-TR® corresponds
to an increase in membrane tension, while a decrease in lifetime indicates a decrease in
membrane tension.

o Software: Several software packages are available for FLIM data analysis, including
commercial software provided by microscope manufacturers and open-source options like
TIMP for R.

Quantitative Data

The following table summarizes representative quantitative data for ER Flipper-TR®.
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Average
Condition Cell Type Fluorescence Observation Reference
Lifetime (t1)
Baseline ER
Basal HelLa ~3.4ns membrane
tension.
Higher
membrane
ER Tubules HelLa ~4.1ns o
tension in ER
tubules.
Lower
membrane
ER Sheets HelLa 3.2-3.8ns o
tension in ER
sheets.
Hyperosmotic Reduced ER
Decrease of 0.2 -
Shock (0.5 M HelLa membrane
0.5ns )
sucrose) tension.
Troubleshooting
e Low Signal:

o Increase the concentration of ER Flipper-TR® in the staining solution (up to 2-3 uM).

o Ensure that the DMSO used to prepare the stock solution is anhydrous.

o If using serum-containing medium, consider staining in serum-free medium to improve

labeling efficiency.

o Phototoxicity:

o Minimize the laser power and exposure time during imaging.

o Use a sensitive detector to reduce the required excitation intensity.
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 Inconsistent Lifetime Values:
o Ensure that sufficient photon counts are collected for accurate lifetime fitting.
o Verify the calibration of the FLIM system.

o Be aware that changes in membrane lipid composition can also affect the fluorescence
lifetime of ER Flipper-TR®.

Conclusion

ER PhotoFlipper 32 (ER Flipper-TR®) is a powerful tool for the quantitative analysis of ER
membrane tension in living cells. Its application in drug discovery and the study of ER-related
diseases provides a novel approach to understanding the complex interplay between
membrane biophysics and cellular signaling. The detailed protocols and data analysis
guidelines provided in these application notes will enable researchers to effectively utilize this
innovative probe to advance their scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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